N-(2-methoxyethyl)-3-methyltriazolo[4,5-d]pyrimidin-7-amine
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Overview
Description
Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . Numerous natural and synthetic pyrimidines are known to exist. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory .
Synthesis Analysis
Methods were developed for the synthesis of new pyrido[2,3-d]pyrimidine and pyrimidino[4,5-d][1,3]oxazine derivatives. When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives .Molecular Structure Analysis
The molecular structure of these compounds is complex and involves various functional groups. The presence of an activated CH2 group (e.g., PhCH2) in the amide moiety, the cyclization involves this group and the acetyl carbonyl giving rise to pyrido[2,3-d]pyrimidin-7-one derivatives .Chemical Reactions Analysis
The reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by addition of a base affords pyrimidino[4,5-d][1,3]oxazines .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. For example, the compound “2-Methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine” has a molecular weight of 148.17 .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Enaminones as Building Blocks
Enaminones serve as key intermediates for synthesizing various heterocyclic compounds, including triazolo[4,3-a]pyrimidines and pyrazolylcarbonyl[1,2,4]triazolo[3,4-c][1,2,4]triazines. These compounds exhibit cytotoxic effects comparable to standard drugs like 5-fluorouracil against human breast and liver carcinoma cell lines, demonstrating their potential as antitumor and antimicrobial agents (S. Riyadh, 2011).
Triazolo[1,5-a]pyrimidines Synthesis
A method for synthesizing azolo[1,5-a]pyrimidin-7-amines involves condensation reactions of aminoazoles with certain nitriles, yielding compounds with potential regioisomeric forms. This approach opens avenues for designing new molecules with varying biological activities (D. Gazizov et al., 2019).
Exploration of Chemical Reactivity
Alkyl Rearrangement
The study of alkyl rearrangement in 5-methyl-7-methoxy-s-triazolo[1,5-a]pyrimidines reveals unique reactivity patterns, contributing to the understanding of heterocyclic compound synthesis mechanisms. This knowledge aids in designing synthetic routes for new compounds with specific structural features (Y. Makisumi & H. Kanō, 1963).
Biological Activity Evaluation
Adenosine A2A Receptor Imaging
The synthesis of 2-(2-furanyl)-7-[2-[4-[4-(2-[11C]methoxyethoxy)phenyl]-1-piperazinyl]ethyl]7H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine-5-amine ([11C]Preladenant) for mapping cerebral adenosine A2A receptors with PET imaging showcases the application in neurological research, providing insights into receptor distribution and functioning (Xiaoyun Zhou et al., 2014).
Mechanism of Action
Target of Action
Similar compounds, such as [1,2,3]triazolo[4,5-d]pyrimidine derivatives, have been evaluated for their antiproliferative activity against several cancer cell lines .
Mode of Action
It’s worth noting that related compounds have shown to induce apoptosis in cancer cells . The apoptosis is likely induced through the mitochondrial pathway, accompanied by a decrease in the mitochondrial membrane potential (MMP), activations of caspase-9/3, up-regulation of the expression of Bax, Bak, and PUMA, as well as down-regulation of Bcl-2 and Mcl-1 .
Biochemical Pathways
Related compounds have shown significant inhibitory effects on the erk signaling pathway, resulting in decreased phosphorylation levels of erk1/2, c-raf, mek1/2, and akt .
Result of Action
The result of the compound’s action is primarily the inhibition of cell proliferation. Most of the synthesized compounds demonstrated moderate to good activity against the cancer cell lines selected . Especially, some compounds exhibited better antitumor activities than 5-fluorouracil against certain cancer cell lines .
Safety and Hazards
Future Directions
The development of new pyrimidines as anti-inflammatory agents is a promising area of research. Detailed structure-activity relationship (SAR) analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity .
properties
IUPAC Name |
N-(2-methoxyethyl)-3-methyltriazolo[4,5-d]pyrimidin-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N6O/c1-14-8-6(12-13-14)7(10-5-11-8)9-3-4-15-2/h5H,3-4H2,1-2H3,(H,9,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVYATUUWRHVNHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=NC=NC(=C2N=N1)NCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methoxyethyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine |
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